Dencichin
Dencichin
L-2-Amino-3-(oxalylamino)propanoic acid is an alpha-amino acid.
Brand Name:
Vulcanchem
CAS No.:
5302-45-4
VCID:
VC0525639
InChI:
InChI=1S/C5H8N2O5/c6-2(4(9)10)1-7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12)
SMILES:
C(C(C(=O)O)N)NC(=O)C(=O)O
Molecular Formula:
C5H8N2O5
Molecular Weight:
176.13 g/mol
Dencichin
CAS No.: 5302-45-4
Cat. No.: VC0525639
Molecular Formula: C5H8N2O5
Molecular Weight: 176.13 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | L-2-Amino-3-(oxalylamino)propanoic acid is an alpha-amino acid. |
|---|---|
| CAS No. | 5302-45-4 |
| Molecular Formula | C5H8N2O5 |
| Molecular Weight | 176.13 g/mol |
| IUPAC Name | 2-amino-3-(oxaloamino)propanoic acid |
| Standard InChI | InChI=1S/C5H8N2O5/c6-2(4(9)10)1-7-3(8)5(11)12/h2H,1,6H2,(H,7,8)(H,9,10)(H,11,12) |
| Standard InChI Key | NEEQFPMRODQIKX-UHFFFAOYSA-N |
| Isomeric SMILES | C([C@@H](C(=O)O)N)NC(=O)C(=O)O |
| SMILES | C(C(C(=O)O)N)NC(=O)C(=O)O |
| Canonical SMILES | C(C(C(=O)O)N)NC(=O)C(=O)O |
| Appearance | Solid powder |
| Melting Point | 206 °C |
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